Cas no 866848-50-2 (6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline)

• Product Name: 6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline
• CAS No: 866848-50-2
• MF: C₂₈H₂₈FN₃O₃S
• MW: 505.603629112244
• CID: 6030486
• PubChem ID: 5640534
• Update Time: 2025-06-10

6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline
• Quinoline, 6-ethoxy-4-[4-(4-fluorophenyl)-1-piperazinyl]-3-[(4-methylphenyl)sulfonyl]-
• AKOS001859213
• 866848-50-2
• 6-ethoxy-4-(4-(4-fluorophenyl)piperazin-1-yl)-3-tosylquinoline
• F1605-1375
• 6-ethoxy-4-[4-(4-fluorophenyl)piperazin-1-yl]-3-(4-methylphenyl)sulfonylquinoline
• 6-ethoxy-4-[4-(4-fluorophenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline

• Inchi： 1S/C28H28FN3O3S/c1-3-35-23-10-13-26-25(18-23)28(27(19-30-26)36(33,34)24-11-4-20(2)5-12-24)32-16-14-31(15-17-32)22-8-6-21(29)7-9-22/h4-13,18-19H,3,14-17H2,1-2H3
• InChI Key： LIFIIOLWTYGLNY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC)=CC=2)C(N2CCN(C3=CC=C(F)C=C3)CC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 505.18354110g/mol
• Monoisotopic Mass: 505.18354110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 712.3±60.0 °C(Predicted)
• pka: 7.13±0.50(Predicted)

Additional information on 6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline

Introduction to Compound with CAS No. 866848-50-2 and Product Name: 6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline

The compound with the CAS number 866848-50-2 and the product name 6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule, featuring a quinoline core conjugated with various functional groups, makes it a promising candidate for further investigation in medicinal chemistry.

Quinoline derivatives have long been recognized for their diverse biological activities, including antimicrobial, antimalarial, and anticancer properties. The specific modification of the quinoline scaffold in 6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline introduces unique pharmacophoric elements that enhance its interaction with biological targets. The presence of an ethoxy group, a piperazine moiety, and a 4-methylbenzenesulfonyl group contributes to the compound's complex pharmacological profile.

Recent research has highlighted the importance of fluorine-containing aromatic rings in enhancing the bioavailability and binding affinity of drug candidates. The incorporation of a 4-fluorophenyl group in this compound aligns with this trend, potentially improving its metabolic stability and receptor binding efficacy. This modification is particularly relevant in the context of developing next-generation therapeutics that require high selectivity and potency.

The piperazine ring is another critical feature of this molecule, known for its ability to modulate neurotransmitter systems. Piperazine derivatives are widely studied for their potential in treating neurological disorders, including depression and schizophrenia. The specific positioning of the piperazine moiety in 6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline suggests that it may interact with serotonin receptors, which are implicated in various physiological and pathological processes.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for drug development. The combination of polar and non-polar substituents enhances its solubility in both aqueous and lipid-based environments, facilitating its absorption and distribution within biological systems. These properties are crucial for optimizing pharmacokinetic profiles, ensuring effective delivery to target tissues.

The synthesis of 6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core quinoline structure efficiently. These techniques not only improve yield but also minimize unwanted byproducts, ensuring high purity essential for pharmaceutical applications.

Preclinical studies have begun to explore the potential therapeutic effects of this compound. Initial findings suggest that it may exhibit significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The quinoline scaffold, combined with the fluorophenyl and piperazine groups, appears to disrupt critical molecular interactions that drive tumor growth.

Moreover, the sulfonyl group at the 3-position of the quinoline ring contributes to the compound's ability to modulate enzyme activity. Sulfonyl compounds are well-known for their inhibitory effects on various enzymes, including kinases and proteases. This feature positions 6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline as a versatile tool for investigating enzyme-mediated diseases and developing targeted therapies.

The ethoxy group at the 6-position serves as a hydrophobic anchor that enhances binding affinity while maintaining overall solubility. This balance is crucial for achieving optimal pharmacological effects without compromising bioavailability. The strategic placement of this group also influences the compound's metabolic fate, potentially leading to favorable clearance rates from the body.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using 6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline as a lead compound. Molecular docking studies have identified potential binding sites on target proteins, providing insights into its mechanism of action. These computational approaches complement experimental data, accelerating the drug discovery process by prioritizing promising candidates for further validation.

The development of novel therapeutics often requires iterative optimization based on structural modifications and biological testing. Future studies on 6-ethoxy-4-4-(4-fluorophenyl)piperazin-1-y1-l3-(lmethylbenzenesulfonyl)quinoline may involve exploring analogs with altered substituent patterns to fine-tune pharmacological properties. Such modifications can enhance selectivity, reduce toxicity, and improve overall efficacy.

The growing interest in quinoline derivatives underscores their potential as scaffolds for innovative drug design. The unique combination of functional groups in 6-ehtoxy--44(44-fluoroplihenyipiperizin-l-yi-l3(44-methylbenznesulfovl)quiniine highlights why these molecules continue to be subjects of intense research focus. As our understanding of biological pathways expands, compounds like this one offer hope for addressing complex diseases with precision-targeted treatments.